5-{[(4S)-4-isopropyl-2-oxo-1,3-oxazolidin-3-yl]methyl}-N,N-dimethyl-2-furamide

• IUPAC Name: N,N-dimethyl-5-[[(4S)-2-oxo-4-propan-2-yl-1,3-oxazolidin-3-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C14H20N2O4/c1-9(2)11-8-19-14(18)16(11)7-10-5-6-12(20-10)13(17)15(3)4/h5-6,9,11H,7-8H2,1-4H3/t11-/m1/s1
• InChI Key: FUCIHEUJWWPYNU-LLVKDONJSA-N
• Canonical SMILES: CC(C)C1COC(=O)N1CC2=CC=C(O2)C(=O)N(C)C
• Isomeric SMILES: CC(C)[C@H]1COC(=O)N1CC2=CC=C(O2)C(=O)N(C)C
• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol

Description

Oxazolidinones and furamides are classes of organic compounds known for their diverse chemical and biological activities. The compound of interest appears to be a fusion of these two functionalities, suggesting potential applications in various fields, including materials science and potentially as intermediates in pharmaceutical synthesis. However, the explicit focus here will be on the chemical and physical properties rather than biological activities or applications.

Synthesis Analysis

The synthesis of related compounds often involves multi-step organic reactions, starting from basic building blocks like amino alcohols, aldehydes, and isocyanates. For example, Chiral Auxiliary-Bearing Isocyanides have been synthesized for use in asymmetric synthesis, indicating complex strategies for constructing the oxazolidinone core with chiral centers (Tang & Verkade, 1996).

Molecular Structure Analysis

Molecular structure analysis of oxazolidinones reveals the significance of the 3D conformation for their chemical properties and reactivity. The incorporation of chiral centers, as seen in oxazolidinone derivatives, plays a crucial role in their chemical behavior and potential applications in asymmetric synthesis (Bull et al., 2006).

Chemical Reactions and Properties

Oxazolidinones participate in various chemical reactions, including conjugate additions, which are essential for building complex molecules. For instance, lithiated derivatives of oxazolidinones have been used for conjugate additions to cinnamoyl derivatives, showcasing their reactivity and potential for creating complex, chiral molecules (Gaul & Seebach, 2002).